Cas no 1019106-79-6 (2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2,4-dimethylphenyl)-6-methylpyrimidin-4-amine)

2-(3,5-Dimethyl-1H-pyrazol-1-yl)-N-(2,4-dimethylphenyl)-6-methylpyrimidin-4-amine is a pyrimidine derivative featuring a substituted pyrazole and dimethylphenylamine moiety. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its heterocyclic structure, which is conducive to biological activity. The presence of multiple methyl groups enhances its lipophilicity, potentially improving membrane permeability in bioactive applications. Its stability under standard conditions makes it suitable for further functionalization or formulation. The compound's defined molecular architecture allows for precise modifications, enabling targeted research in medicinal chemistry or crop protection. Analytical characterization confirms high purity, ensuring reliability in experimental or industrial processes.
2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2,4-dimethylphenyl)-6-methylpyrimidin-4-amine structure
1019106-79-6 structure
Product Name:2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2,4-dimethylphenyl)-6-methylpyrimidin-4-amine
CAS No:1019106-79-6
MF:C18H21N5
MW:307.392843008041
CID:5471623
Update Time:2025-10-21

2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2,4-dimethylphenyl)-6-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-dimethylphenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4-amine
    • 4-Pyrimidinamine, N-(2,4-dimethylphenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)-6-methyl-
    • 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2,4-dimethylphenyl)-6-methylpyrimidin-4-amine
    • Inchi: 1S/C18H21N5/c1-11-6-7-16(12(2)8-11)20-17-10-13(3)19-18(21-17)23-15(5)9-14(4)22-23/h6-10H,1-5H3,(H,19,20,21)
    • InChI Key: DGJSRSMTCLTASF-UHFFFAOYSA-N
    • SMILES: C1(N2C(C)=CC(C)=N2)=NC(C)=CC(NC2=CC=C(C)C=C2C)=N1

Experimental Properties

  • Density: 1.17±0.1 g/cm3(Predicted)
  • Boiling Point: 528.9±42.0 °C(Predicted)
  • pka: 4.05±0.10(Predicted)

2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2,4-dimethylphenyl)-6-methylpyrimidin-4-amine Pricemore >>

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Additional information on 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(2,4-dimethylphenyl)-6-methylpyrimidin-4-amine

Compound CAS No. 1019106-79-6: A Comprehensive Overview of 2-(3,5-Dimethyl-1H-Pyrazol-1-Yl)-N-(2,4-Dimethylphenyl)-6-Methylpyrimidin-4-Amine

The compound with CAS No. 1019106-79-6, known as 2-(3,5-Dimethyl-1H-Pyrazol-1-Yl)-N-(2,4-Dimethylphenyl)-6-Methylpyrimidin-4-Amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications.

Pyrimidine derivatives have been extensively studied due to their ability to interact with various biological targets, including kinases, enzymes, and receptors. The structure of this compound features a pyrimidine ring system substituted with a pyrazole moiety and a dimethylphenyl group. These substituents play a crucial role in modulating the compound's pharmacokinetic properties and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis of 2-(3,5-Dimethyl-1H-Pyrazol-1-Yl)-N-(2,4-Dimethylphenyl)-6-Methylpyrimidin-4-Amine involves a series of carefully optimized reactions to ensure high yield and purity. Researchers have also explored alternative routes to enhance scalability for potential large-scale production.

In terms of biological activity, this compound has demonstrated promising results in preclinical studies. It exhibits potent inhibitory effects against several key enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its ability to modulate signaling pathways associated with cancer progression has positioned it as a valuable lead compound in oncology research.

Recent studies have further elucidated the mechanism of action of this compound. Through advanced computational modeling and in vitro assays, researchers have identified critical interactions between the compound and its target proteins. These findings provide valuable insights into the design of next-generation drugs with improved efficacy and reduced side effects.

The structural versatility of 2-(3,5-Dimethyl-1H-Pyrazol-1-Yl)-N-(2,4-Dimethylphenyl)-6-Methylpyrimidin-4-Amine allows for extensive chemical modification to explore its therapeutic potential further. Ongoing research is focused on optimizing its pharmacokinetic profile and evaluating its safety profile in animal models.

In conclusion, CAS No. 1019106-79-, or 2-(3,5-Dimethyl-pyrazolyl)-N-(dimethylphenyl)pyrimidinamine, represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a compelling candidate for future drug development efforts.

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